ethyl 2-(8-(4-bromophenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: ethyl 2-[6-(4-bromophenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C20H20BrN5O4/c1-5-30-15(27)10-24-18(28)16-17(23(4)20(24)29)22-19-25(11(2)12(3)26(16)19)14-8-6-13(21)7-9-14/h6-9H,5,10H2,1-4H3
• InChI Key: RHMNDPNVTFUVNX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC=C(C=C4)Br)C)C)N(C1=O)C
• Molecular Formula: C20H20BrN5O4
• Molecular Weight: 474.3 g/mol

Description

The compound is a derivative of imidazopurinone, which is a type of purine. Purines are biologically significant and are found in many biological substances such as DNA, RNA, and ATP. The compound also contains a bromophenyl group, which suggests that it may have some interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the imidazopurinone and bromophenyl groups. These groups are likely to influence the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine atom could make the compound relatively heavy and potentially quite reactive.

Scientific Research Applications

Synthesis and Chemical Properties

Research focusing on the synthesis and chemical properties of similar compounds provides insights into methodologies for creating derivatives and analogs with potential biological activities. The study by J. Robert and J. J. Panouse (1982) discusses the allylic transposition observed in the synthesis of ethyl (phenyl-6 dihydro-5,6 imidazo[2,1-b]thiazolyl-3) acetate derivatives in alkaline conditions, shedding light on chemical behaviors that could be relevant when working with similar imidazo purine derivatives.

Molecular Structure Analysis

The analysis of molecular structures and packing provides foundational knowledge necessary for understanding the potential interactions and stability of chemical compounds. For instance, M. D. Estrada, A. Conde, and R. Márquez (1987) investigated the crystal structure and molecular packing of a related compound, which could inform the design and synthesis of new derivatives with improved properties.

Biological Activities

The exploration of biological activities is crucial for identifying potential applications of chemical compounds in therapeutic contexts. For example, Khalid A. Al-badrany, A. Mohammed, and Yuosra K. Alasadi (2019) synthesized new 1,3,4-oxadiazole compounds derived from 1H-imidazole and studied their biological activities, demonstrating the potential for antimicrobial applications. Similar research efforts could be envisioned for the compound , exploring its bioactivity profile across different models.